Cas no 100390-76-9 (4-(Pentanoylamino)benzoic Acid)

4-(Pentanoylamino)benzoic Acid structure
100390-76-9 structure
Product Name:4-(Pentanoylamino)benzoic Acid
CAS No:100390-76-9
MF:C12H15NO3
MW:221.252403497696
MDL:MFCD01365923
CID:1077686
PubChem ID:4777990
Update Time:2025-04-20

4-(Pentanoylamino)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Pentanamidobenzoic acid
    • 4-(Pentanoylamino)benzoic acid
    • 4-(pentanoylamino)benzoic acid(SALTDATA: FREE)
    • CHEMBRDG-BB 9071392
    • p-pentanamidobenzoic acid
    • VS-01024
    • Oprea1_101455
    • STK414812
    • BBL002139
    • ALBB-003605
    • AKOS000104496
    • CS-0297338
    • 100390-76-9
    • Z224140742
    • MFCD01365923
    • DTXSID80406485
    • Benzoic acid, 4-[(1-oxopentyl)amino]-
    • 4-(Pentanoylamino)benzoic Acid
    • MDL： MFCD01365923
    • Inchi： 1S/C12H15NO3/c1-2-3-4-11(14)13-10-7-5-9(6-8-10)12(15)16/h5-8H,2-4H2,1H3,(H,13,14)(H,15,16)
    • InChI Key： SBQFPXHBAJDVLV-UHFFFAOYSA-N
    • SMILES： O=C(CCCC)NC1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 221.10500
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.40000
  • LogP: 2.58650

4-(Pentanoylamino)benzoic Acid Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

4-(Pentanoylamino)benzoic Acid Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-(Pentanoylamino)benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B510565-50mg
4-(Pentanoylamino)benzoic Acid
 100390-76-9
50mg
 $ 50.00 2022-06-07
TRC
B510565-100mg
4-(Pentanoylamino)benzoic Acid
 100390-76-9
100mg
 $ 65.00 2022-06-07
TRC
B510565-500mg
4-(Pentanoylamino)benzoic Acid
 100390-76-9
500mg
 $ 115.00 2022-06-07
Matrix Scientific
030857-500mg
4-(Pentanoylamino)benzoic acid
 100390-76-9
500mg
 $95.00 2023-09-11
Chemenu
CM114814-5g
4-(pentanoylamino)benzoic acid
 100390-76-9 95%
5g
 $600 2023-02-19
Chemenu
CM114814-10g
4-(pentanoylamino)benzoic acid
 100390-76-9 95%
10g
 $960 2023-02-19
eNovation Chemicals LLC
Y1249341-5g
Benzoic acid, 4-[(1-oxopentyl)amino]-
 100390-76-9 95%
5g
 $355 2023-05-18
A2B Chem LLC
AA02230-1g
4-(Pentanoylamino)benzoic acid
 100390-76-9 95%
1g
 $64.00 2024-04-20
1PlusChem
1P0002C6-1g
Benzoic acid, 4-[(1-oxopentyl)amino]-
 100390-76-9 95%
1g
 $96.00 2025-02-18

4-(Pentanoylamino)benzoic Acid Related Literature

Related Categories

100390-76-9 (4-(Pentanoylamino)benzoic Acid) Related Products

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent